Cas no 32751-10-3 (Hexanoic acid, 2-butyl-3-oxo-, ethyl ester)

• Product Name: Hexanoic acid, 2-butyl-3-oxo-, ethyl ester
• CAS No: 32751-10-3
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 1453210
• Update Time: 2024-08-25

Hexanoic acid, 2-butyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-butyl-3-oxo-, ethyl ester

• Inchi： 1S/C12H22O3/c1-4-7-9-10(11(13)8-5-2)12(14)15-6-3/h10H,4-9H2,1-3H3
• InChI Key： BGHHZKKFVFZDPQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(CCCC)C(=O)CCC

Computed Properties

• Exact Mass: 214.15696

Experimental Properties

• Density: 0.941±0.06 g/cm3(Predicted)
• Boiling Point: 126-133 °C(Press: 13 Torr)
• PSA: 43.37
• pka: 12.32±0.46(Predicted)